molecular formula C11H12N4OS B8406981 N-[4-(1,4,5,6-Tetrahydro-6-oxo-3-pyridazinyl)phenyl]thiourea CAS No. 87693-29-6

N-[4-(1,4,5,6-Tetrahydro-6-oxo-3-pyridazinyl)phenyl]thiourea

Cat. No.: B8406981
CAS No.: 87693-29-6
M. Wt: 248.31 g/mol
InChI Key: ZTQRGWXDOKLXOU-UHFFFAOYSA-N
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Description

N-[4-(1,4,5,6-Tetrahydro-6-oxo-3-pyridazinyl)phenyl]thiourea is a useful research compound. Its molecular formula is C11H12N4OS and its molecular weight is 248.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

87693-29-6

Molecular Formula

C11H12N4OS

Molecular Weight

248.31 g/mol

IUPAC Name

[4-(6-oxo-4,5-dihydro-1H-pyridazin-3-yl)phenyl]thiourea

InChI

InChI=1S/C11H12N4OS/c12-11(17)13-8-3-1-7(2-4-8)9-5-6-10(16)15-14-9/h1-4H,5-6H2,(H,15,16)(H3,12,13,17)

InChI Key

ZTQRGWXDOKLXOU-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)NN=C1C2=CC=C(C=C2)NC(=S)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a suspension of 0.7 g of N-[[[4-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)phenyl]amino]thioxomethyl]benzamide in 7 ml of ethanol is added 1.6 ml of 10% ethanolic sodium hydroxide followed by heating for two hours. The reaction mixture is cooled, diluted with water, and filtered to give 0.4 g of the product, N-[4-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)phenyl]thiourea mp 234°-235° C.
Name
N-[[[4-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)phenyl]amino]thioxomethyl]benzamide
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
7 mL
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solvent
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Quantity
1.6 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

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O=C1CCC(c2ccc(NC(=S)NC(=O)c3ccccc3)cc2)=NN1
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